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Abstract
This document provides detailed application notes and protocols for the preparation, storage,

and use of stock solutions of UK-5099, a potent and specific inhibitor of the mitochondrial

pyruvate carrier (MPC). These guidelines are intended for researchers, scientists, and drug

development professionals to ensure consistency, accuracy, and efficacy in experiments

utilizing this compound. The protocols outlined herein cover solubility, stock solution

preparation, storage conditions, and quality control, alongside a summary of its mechanism of

action and its implications for cellular metabolism.

Introduction
UK-5099 (also known as PF-1005023) is a small molecule inhibitor that specifically targets the

mitochondrial pyruvate carrier (MPC), a protein complex responsible for transporting pyruvate

from the cytoplasm into the mitochondrial matrix.[1][2] By blocking this crucial step, UK-5099
effectively inhibits pyruvate-driven respiration and shifts cellular metabolism towards glycolysis,

even in the presence of oxygen (a phenomenon known as the Warburg effect).[1][2] This

targeted inhibition makes UK-5099 an invaluable tool for studying cellular metabolism, cancer

biology, and other physiological and pathological processes dependent on mitochondrial

pyruvate oxidation.

Proper preparation of a UK-5099 stock solution is critical for obtaining reliable and reproducible

experimental results. This guide provides comprehensive protocols to that end.
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Chemical and Physical Properties
A clear understanding of the physicochemical properties of UK-5099 is fundamental for its

effective use in experimental settings.

Property Value Reference

Molecular Formula C₁₈H₁₂N₂O₂ [3][4]

Molecular Weight 288.3 g/mol [1][3]

Appearance Bright yellow crystalline solid [5][6]

Purity ≥95% to ≥99% (HPLC) [3][6]

CAS Number 56396-35-1 [3][4]

Solubility and Recommended Solvents
UK-5099 exhibits poor solubility in aqueous solutions but is soluble in several organic solvents.

[1][3] The choice of solvent is critical and should be compatible with the downstream

experimental system.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1683380?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://tribioscience.com/wp-content/uploads/2023/08/TBI1447_UK-5099.pdf
https://www.selleckchem.com/products/uk5099.html
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/504817
https://www.sigmaaldrich.com/SG/en/product/mm/504817
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://www.sigmaaldrich.com/SG/en/product/mm/504817
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://tribioscience.com/wp-content/uploads/2023/08/TBI1447_UK-5099.pdf
https://www.benchchem.com/product/b1683380?utm_src=pdf-body
https://www.selleckchem.com/products/uk5099.html
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Notes Reference

DMSO (Dimethyl

Sulfoxide)

Up to 100 mg/mL

(346.86 mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

Sonication may be

required.

[1][5][6]

DMF

(Dimethylformamide)

Approximately 15

mg/mL

Purge with an inert

gas.
[3]

Ethanol Up to 8 mg/mL [4]

Water Insoluble [1]

1:1 DMF:PBS (pH 7.2)
Approximately 0.5

mg/mL

Prepare by first

dissolving in DMF,

then diluting with PBS.

Aqueous solutions are

not recommended for

storage beyond one

day.

[3]

Protocol for Preparing a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of UK-5099 in

DMSO, which can be further diluted to working concentrations for various assays.

Materials:

UK-5099 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the UK-5099 vial to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Accurately weigh the desired amount of UK-5099 powder using an analytical

balance in a fume hood. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

28.83 mg of UK-5099.

Dissolution: Add the appropriate volume of anhydrous DMSO to the UK-5099 powder. For

the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or sonication can aid in dissolution.[7] Visually inspect

the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.[1][5]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of UK-5099 stock solutions.

Form
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 3 years [1][7]

In Solvent (DMSO) -80°C Up to 1 year [1][7]

In Solvent (DMSO) -20°C 1 to 2 weeks [1][5]
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Note: It is highly recommended to use fresh DMSO for reconstitution as absorbed moisture can

decrease the solubility of UK-5099.[1][5]

Mechanism of Action and Signaling Pathway
UK-5099 acts as a potent inhibitor of the mitochondrial pyruvate carrier (MPC), which is

composed of MPC1 and MPC2 subunits.[2] This inhibition blocks the transport of pyruvate into

the mitochondria, thereby uncoupling glycolysis from the tricarboxylic acid (TCA) cycle.

Consequently, cells treated with UK-5099 exhibit decreased oxidative phosphorylation

(OXPHOS) and an increased reliance on aerobic glycolysis for ATP production.[1][2]
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Caption: Mechanism of action of UK-5099.
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Experimental Workflow for In Vitro Studies
The following diagram illustrates a typical workflow for utilizing a UK-5099 stock solution in cell-

based assays.
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Caption: A typical experimental workflow for in vitro studies.
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In Vivo Formulation and Administration
For animal studies, UK-5099 requires a specific formulation due to its poor aqueous solubility.

Example Formulation for Intraperitoneal (i.p.) Injection:

A common vehicle for in vivo administration involves a mixture of DMSO, PEG300, Tween 80,

and saline.[7]

Preparation of a 1.67 mg/mL solution:[7]

Prepare a concentrated stock of UK-5099 in DMSO (e.g., 16.7 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween 80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix well.

Example Formulation in Corn Oil:

For some applications, a suspension in corn oil may be suitable.

Preparation of a 2 mg/mL solution:[8]

Dissolve UK-5099 in a minimal amount of DMSO (e.g., to achieve a 10% final DMSO

concentration).

Add the DMSO solution to corn oil to reach the final desired concentration and volume.

Note: In vivo formulations should be prepared fresh before use.

Quality Control
To ensure the reliability of experimental data, it is important to perform quality control checks on

your UK-5099 stock solution.
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Visual Inspection: Regularly check for any precipitation in the stock solution, especially after

thawing. If precipitate is observed, gently warm and vortex the solution to redissolve.

Functional Assay: Periodically validate the activity of the stock solution using a functional

assay, such as measuring the oxygen consumption rate (OCR) in a relevant cell line. A

decrease in pyruvate-driven respiration upon treatment with UK-5099 will confirm its

inhibitory activity.

Safety Precautions
UK-5099 should be handled with appropriate safety precautions.

Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Handle the compound in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for detailed information on handling and disposal.[3]

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize UK-5099 stock solutions to achieve accurate and reproducible results in

their investigations of cellular metabolism and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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